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Compound of Interest

Compound Name: SS47

Cat. No.: B12420230 Get Quote

This document provides a comprehensive overview of the available scientific and technical

information regarding the entity designated as "SS47." The following sections detail the current

understanding of its chemical nature, based on publicly accessible data.

Executive Summary
An extensive search of chemical databases and scientific literature was conducted to identify a

distinct chemical compound referred to as "SS47" that would be of interest to the fields of

research, drug development, and life sciences. The investigation reveals that "SS47" does not

correspond to a unique, publicly documented molecular entity with an established chemical

structure. Instead, the designation "SS47" is predominantly associated with several commercial

and industrial products. Due to the absence of a specific chemical compound "SS47" in the

scientific literature, the core requirements of a detailed technical guide on its chemical

structure, experimental protocols, and signaling pathways cannot be fulfilled at this time.

Identity and Known Applications of "SS47"
The term "SS47" is used to identify a range of industrial materials, none of which are discrete

chemical compounds relevant to drug development. The primary applications associated with

this designation are:

Abrasive Compounds: "SS47" is the product name for an aggressive steel cutting and buffing

compound. These compounds are mixtures of abrasives, such as aluminum oxide, and fatty
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acid binders[1][2]. The exact chemical composition of such mixtures is proprietary and not

publicly disclosed as a single chemical structure.

Lubricants: The designation is also used for fork oil, a lubricant for motorcycle suspension

systems. Products like "Showa Genuine Parts Fork Oil SS47" and "Pro Honda HP SS-47

Fork Oil" are defined by their viscosity and performance characteristics rather than a specific

chemical formula[3][4][5]. These oils are complex mixtures of base oils and various additives.

Stainless Steel: In the context of metallurgy, "SS" is a common abbreviation for stainless

steel. While there are numerous grades of stainless steel (e.g., SS304, SS316), "SS47" does

not appear to be a standard designation. The chemical composition of stainless steels is

well-defined, consisting of iron, chromium, nickel, and other elements in varying

percentages[6][7][8][9][10]. However, "SS47" does not correspond to a recognized grade.

Data Presentation and Experimental Protocols
A thorough search did not yield any quantitative data, experimental protocols, or signaling

pathways associated with a specific chemical entity named "SS47" in a biological or

pharmaceutical context. The information available pertains to the physical properties of the

industrial products mentioned above, such as viscosity for fork oils[3][4] or abrasive properties

for buffing compounds[1][2]. This information is not relevant to the requested in-depth technical

guide for a scientific audience in drug development.

Conclusion and Recommendations
Based on the available information, "SS47" does not refer to a specific chemical compound

with a defined structure that would be the subject of research and development in the life

sciences. The designation is used for various industrial products.

For the purposes of scientific research and drug development, it is crucial to identify a

compound by a standardized nomenclature, such as its IUPAC name, CAS registry number, or

by referencing a specific publication where its synthesis and characterization are described.

Without such specific identifiers, it is not possible to provide the requested technical

information.

It is recommended that the designation "SS47" be clarified, as it may be an internal project

code or a shorthand for a more complex entity. Further research would require a more specific
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query, such as a full chemical name or a reference to the scientific context in which "SS47" was

encountered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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